N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide

• IUPAC Name: N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-nitrobenzamide
• InChI: InChI=1S/C20H18N4O3S/c1-12-7-8-17(13(2)9-12)23-19(15-10-28-11-16(15)22-23)21-20(25)14-5-3-4-6-18(14)24(26)27/h3-9H,10-11H2,1-2H3,(H,21,25)
• InChI Key: PXZCEMULGZROHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC=CC=C4[N+](=O)[O-])C
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol
• CAS No.: 396720-55-1

Description

N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterisation

Research has focused on the synthesis and detailed structural characterisation of compounds related to N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide. Studies have employed techniques like 1H NMR, 13C NMR, infrared spectroscopy (IR), and X-ray diffraction (XRD) to elucidate the molecular geometries and vibrational frequencies of these compounds. Theoretical calculations using density functional theory (DFT) have also been used to compare with experimental data, providing insights into their molecular energy profiles, molecular electrostatic potential (MEP), frontier molecular orbitals (FMO) analysis, and thermodynamic properties (Arslan, Kazak, & Aydın, 2015).

Chemical Reactivity and Applications

Further research has explored the reactivity of similar compounds, focusing on their potential as intermediates in the synthesis of various heterocyclic compounds. For instance, studies have investigated the synthesis routes involving palladium(II)-catalyzed reactions, providing pathways to heterocyclization and formation of novel compounds. These synthetic pathways are critical for developing new materials and molecules with potential applications in pharmaceuticals and materials science (Skladchikov, Suponitskii, & Gataullin, 2013).

Potential for Drug Development

While excluding information related to drug use, dosage, and side effects, it's noteworthy that the chemical framework of this compound offers intriguing possibilities for drug development. Its structural and electronic properties, as investigated through spectroscopic studies and computational chemistry, highlight its potential as a scaffold for the design of new therapeutic agents. This potential is further underscored by research into related compounds, which have been explored for their antimicrobial and anti-inflammatory activities, suggesting a broader implication for compounds within this chemical family (Abdulla, Amr, Al-Omar, Hussain, & Shalaby, 2014).